2-[(Dimethylsulfamoyl)methyl]benzene-1-sulfonyl isocyanate

• CAS RN: 81630-15-1
• Molecular Formula: C10H12N2O5S2
• Molecular Weight: 304.3 g/mol
• IUPAC Name: 2-(dimethylsulfamoylmethyl)-N-(oxomethylidene)benzenesulfonamide
• InChI: InChI=1S/C10H12N2O5S2/c1-12(2)18(14,15)7-9-5-3-4-6-10(9)19(16,17)11-8-13/h3-6H,7H2,1-2H3
• InChI Key: MDZJMTHQDJXGLO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)CC1=CC=CC=C1S(=O)(=O)N=C=O

Description

2-[(Dimethylsulfamoyl)methyl]benzene-1-sulfonyl isocyanate is a useful research compound. Its molecular formula is C10H12N2O5S2 and its molecular weight is 304.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 14.0 g of the product of Example 4, 5.0 g of n-butyl isocyanate and 0.1 g of DABCO in 90 ml of mixed xylenes was heated to 136°. To this solution was added 3.6 ml of liquid phosgene over a 2 hour period to maintain the temperature between 125° and 136°. The temperature was kept at 130° for 1/2 hour after the addition. The solution was cooled, and filtered under a nitrogen atmosphere and concentrated at 60°-70° in vacuo to give 16.0 g of crude 2-[(dimethylamino)sulfonylmethyl]benzenesulfonyl isocyanate as a moisture sensitive oil. An infrared peak at 2200 cm-1 confirmed the presence of the --SO2NCO group.